Cas no 896679-03-1 (4-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide)
4-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide
- Benzenesulfonamide, 4-bromo-N-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-
- 4-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide
- F0685-0250
- 4-bromo-N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]benzenesulfonamide
- AKOS024596782
- 4-bromo-N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)benzenesulfonamide
- 896679-03-1
-
- Inchi: 1S/C18H14BrF3N2O2S2/c19-14-5-7-16(8-6-14)28(25,26)23-10-9-15-11-27-17(24-15)12-1-3-13(4-2-12)18(20,21)22/h1-8,11,23H,9-10H2
- InChI Key: OWQBPQBEJJJEMM-UHFFFAOYSA-N
- SMILES: C1(S(NCCC2=CSC(C3=CC=C(C(F)(F)F)C=C3)=N2)(=O)=O)=CC=C(Br)C=C1
Computed Properties
- Exact Mass: 489.96322g/mol
- Monoisotopic Mass: 489.96322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 95.7Ų
Experimental Properties
- Density: 1.560±0.06 g/cm3(Predicted)
- Boiling Point: 574.0±60.0 °C(Predicted)
- pka: 10.22±0.50(Predicted)
4-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0685-0250-2μmol |
4-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide |
896679-03-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0685-0250-5μmol |
4-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide |
896679-03-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0685-0250-10μmol |
4-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide |
896679-03-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0685-0250-20μmol |
4-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide |
896679-03-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0685-0250-1mg |
4-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide |
896679-03-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0685-0250-2mg |
4-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide |
896679-03-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0685-0250-3mg |
4-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide |
896679-03-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0685-0250-4mg |
4-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide |
896679-03-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0685-0250-5mg |
4-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide |
896679-03-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0685-0250-10mg |
4-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide |
896679-03-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 4-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide
Compound CAS No 896679-03-1: 4-Bromo-N-(2-{2-[4-(Trifluoromethyl)Phenyl]-1,3-Thiazol-4-Yl}Ethyl)Benzene-1-Sulfonamide
The compound with CAS No 896679-03-1, known as 4-bromo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a sulfonamide group, a bromine substituent, and a thiazole ring fused with a trifluoromethylated phenyl group. The combination of these functional groups makes it a versatile molecule with unique properties.
Recent studies have highlighted the importance of sulfonamides in drug discovery and development. The sulfonamide group in this compound is known to exhibit strong bioactivity, making it a promising candidate for various therapeutic applications. The bromine substituent further enhances the molecule's reactivity and selectivity, while the thiazole ring contributes to its stability and electronic properties. The trifluoromethyl group attached to the phenyl ring adds additional functionality, such as increased lipophilicity and resistance to metabolic degradation.
One of the most notable aspects of this compound is its potential in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate for treating various diseases, including cancer and inflammatory disorders. The compound's ability to inhibit specific enzymes and receptors has been extensively studied, with promising results in preclinical models. Its unique structure allows for selective binding to target proteins, making it an attractive option for drug design.
In addition to its medicinal applications, this compound has also shown promise in materials science. The thiazole ring and trifluoromethyl group contribute to its thermal stability and mechanical properties, making it a potential candidate for advanced materials such as high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated the ability to incorporate such compounds into polymeric matrices, resulting in materials with enhanced durability and resistance to environmental factors.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent attachment of the sulfonamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both research and industrial applications.
From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Studies have shown that the trifluoromethyl group significantly reduces its susceptibility to microbial degradation, which could have implications for its long-term environmental impact. However, its high stability also makes it suitable for applications where resistance to harsh conditions is required.
In conclusion, CAS No 896679-03-1 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future advancements in chemistry and related fields.
896679-03-1 (4-bromo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)